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Compound of Interest

Methyl 2-
Compound Name:
oxocyclopentanecarboxylate

Cat. No.: B041794

Introduction

Methyl 2-oxocyclopentanecarboxylate is a highly versatile bifunctional molecule that serves
as a fundamental building block in the synthesis of a diverse array of complex natural products.
[1] Its structure, featuring a reactive ketone and an ester group on a five-membered ring, allows
for a wide range of chemical transformations. This 3-keto ester can exist in tautomeric
equilibrium with its enol form, providing multiple reaction pathways.[1] Its utility is most
prominent in the synthesis of prostaglandins, jasmonates, and as a key intermediate in ring-
forming reactions like the Robinson annulation for constructing steroid and terpenoid
frameworks.[1][2][3] This document provides a detailed overview of its applications,
experimental protocols, and key reaction data for researchers in organic synthesis and drug
development.

Key Synthetic Applications

The strategic placement of functional groups in methyl 2-oxocyclopentanecarboxylate
makes it an ideal starting material for various synthetic strategies. The acidic a-proton can be
readily removed to form an enolate, which can then act as a nucleophile in alkylation and
condensation reactions. The ketone and ester carbonyls are themselves electrophilic centers
amenable to nucleophilic attack.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 2-oxocyclopentanecarboxylate | High-Purity Reagent [benchchem.com]

2. juniperpublishers.com [juniperpublishers.com]

3. Robinson annulation - Wikipedia [en.wikipedia.org]

¢ To cite this document: BenchChem. [Application Notes: Methyl 2-
Oxocyclopentanecarboxylate in Natural Product Synthesis]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b041794#application-of-methyl-2-
oxocyclopentanecarboxylate-in-natural-product-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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